Cas no 15475-13-5 (b-D-Ribofuranuronic acid,1-deoxy-1-(1,6-dihydro-6-oxo-9H-purin-9-yl)-)

• Product name: b-D-Ribofuranuronic acid,1-deoxy-1-(1,6-dihydro-6-oxo-9H-purin-9-yl)-
• CAS No: 15475-13-5
• MF: C₁₀H₁₀N₄O₆
• MW: 282.2096
• CID: 198240
• PubChem ID: 135452524

b-D-Ribofuranuronic acid,1-deoxy-1-(1,6-dihydro-6-oxo-9H-purin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Ribofuranuronic acid,1-deoxy-1-(1,6-dihydro-6-oxo-9H-purin-9-yl)-
• 3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolane-2-carboxylic acid
• Inosin-5'-carbonsaeure
• inosine-5'-carboxylic acid
• NSC-317307
• DTXSID10935056
• NSC317307
• 3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolane-2-carboxylic acid
• CID 330239
• 15475-13-5
• 9-Pentofuranuronosyl-9H-purin-6-ol

• Inchi： InChI=1S/C10H10N4O6/c15-4-5(16)9(20-6(4)10(18)19)14-2-13-3-7(14)11-1-12-8(3)17/h1-2,4-6,9,15-16H,(H,18,19)(H,11,12,17)
• InChI Key： YALKLGGFZOUJBN-UHFFFAOYSA-N
• SMILES： OC(C1OC(N2C=NC3C(N=CNC2=3)=O)C(O)C1O)=O

Computed Properties

• Exact Mass: 282.0601
• Monoisotopic Mass: 282.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 2.24
• Boiling Point: 820.6°Cat760mmHg
• Flash Point: 450.1°C
• Refractive Index: 1.925
• PSA: 146.27
• LogP: -2.17660